2-Chloro-6-fluoro-3-iodobenzonitrile

• Molecular Formula: C7H2ClFIN
• Molecular Weight: 281.45 g/mol
• IUPAC Name: 2-chloro-6-fluoro-3-iodobenzonitrile
• InChI: InChI=1S/C7H2ClFIN/c8-7-4(3-11)5(9)1-2-6(7)10/h1-2H
• InChI Key: PHOHSMLUOXXLNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)C#N)Cl)I

Description

2-Chloro-6-fluoro-3-iodobenzonitrile is a halogenated benzonitrile derivative with a nitrile group (-CN) at position 1 of the benzene ring, substituted by chlorine (Cl) at position 2, fluorine (F) at position 6, and iodine (I) at position 3 (see numbering diagram below). Its inferred molecular formula is C₇H₂ClFIN, with a molecular weight of 281.46 g/mol (calculated from atomic masses). The compound’s unique combination of halogens and electron-withdrawing groups makes it a candidate for applications in pharmaceuticals, agrochemicals, and materials science, particularly in cross-coupling reactions due to iodine’s reactivity.

Structural Diagram (Inferred):

       CN  
       |  
Cl—C₁—C₂—I  
    |      |  
    C₆—F   C₃  

Comparison with Similar Compounds

Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Positions)	Key Functional Groups	Source (Evidence ID)
2-Chloro-6-fluoro-3-iodobenzonitrile (Target)	C₇H₂ClFIN	281.46 (calculated)	Cl (2), F (6), I (3)	Nitrile (-CN)	N/A (Inferred)
2-Fluoro-6-iodobenzonitrile	C₇H₃FIN	247.01	F (2), I (6)	Nitrile (-CN)
2-Fluoro-6-methylbenzonitrile	C₈H₆FN	135.14 (calculated)	F (2), CH₃ (6)	Nitrile (-CN)
3-Chloro-2-fluoro-6-iodobenzoic acid	C₇H₃ClFIO₂	296.45	Cl (3), F (2), I (6)	Carboxylic acid (-COOH)
2-Chloro-6-(trifluoromethoxy)benzonitrile	C₈H₃ClF₃NO	233.56	Cl (2), OCF₃ (6)	Nitrile (-CN)
2-Chloro-6-fluoro-3-methylbenzonitrile	C₈H₄ClFN	171.57 (calculated)	Cl (2), F (6), CH₃ (3)	Nitrile (-CN)

Substituent Effects and Reactivity

Halogen Diversity

• Iodine vs. Chlorine/Fluorine : The target compound’s iodine at position 3 introduces steric bulk and enhances susceptibility to nucleophilic aromatic substitution (SNAr) or Suzuki-Miyaura cross-coupling reactions due to iodine’s weaker C-I bond compared to C-Cl or C-F bonds . In contrast, 2-fluoro-6-iodobenzonitrile lacks the chlorine substituent, reducing steric hindrance and electronic withdrawal at position 2 .

Functional Group Variations

• Nitrile vs. Carboxylic Acid : 3-Chloro-2-fluoro-6-iodobenzoic acid () replaces the nitrile with a carboxylic acid, enabling hydrogen bonding and salt formation. This drastically increases polarity and aqueous solubility compared to nitrile-containing analogs .

Steric and Electronic Modifications

• Methyl Substituent : 2-Fluoro-6-methylbenzonitrile () and 2-chloro-6-fluoro-3-methylbenzonitrile () use methyl groups instead of halogens. Methyl groups are electron-donating, reducing ring electron deficiency and directing electrophilic substitutions to meta/para positions .

Molecular Weight and Physicochemical Properties

• Molecular Weight: The target compound’s iodine contributes to a higher molecular weight (281.46 g/mol) compared to non-iodinated analogs like 2-fluoro-6-methylbenzonitrile (135.14 g/mol) .
• Polarity : Nitriles generally exhibit moderate polarity. The trifluoromethoxy group in increases lipophilicity (logP ~2.5 estimated), whereas the carboxylic acid in enhances hydrophilicity .